Cas no 10437-96-4 (1H-Indene-1,3(2H)-dione,2-(1,3-dioxobutyl)-)
10437-96-4 structure
Product Name:1H-Indene-1,3(2H)-dione,2-(1,3-dioxobutyl)-
CAS No:10437-96-4
MF:C13H10O4
MW:230.216104030609
CID:232790
PubChem ID:260509
Update Time:2025-04-19
1H-Indene-1,3(2H)-dione,2-(1,3-dioxobutyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene-1,3(2H)-dione,2-(1,3-dioxobutyl)-
- 2-(3-oxobutanoyl)indene-1,3-dione
- 2-(3-oxobutanoyl)-1h-indene-1,3(2h)-dione
- AC1L63AT
- AC1Q5CED
- AG-J-35694
- AR-1C7422
- CTK4A3001
- NSC91855
- NSC-91855
- SCHEMBL15976145
- DTXSID70293745
- 10437-96-4
-
- Inchi: 1S/C13H10O4/c1-7(14)6-10(15)11-12(16)8-4-2-3-5-9(8)13(11)17/h2-5,11H,6H2,1H3
- InChI Key: YJWDIKOFEFCHJX-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C1C(CC(C)=O)=O)=O
Computed Properties
- Exact Mass: 230.0579
- Monoisotopic Mass: 230.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 68.3Ų
Experimental Properties
- Density: 1.331
- Boiling Point: 433.2°Cat760mmHg
- Flash Point: 185.2°C
- Refractive Index: 1.575
- PSA: 68.28
- LogP: 1.23000
1H-Indene-1,3(2H)-dione,2-(1,3-dioxobutyl)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
10437-96-4 (1H-Indene-1,3(2H)-dione,2-(1,3-dioxobutyl)-) Related Products
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- 4600-82-2(5-Ethyl-2,3-dihydro-1H-inden-1-one)
- 1785-95-1(2-Benzoyl-1,3-indandione)
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- 4593-38-8(5-Methyl-1-indanone)
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- 24644-78-8(4-Methyl-2,3-dihydro-1H-inden-1-one)
- 1590-08-5(2-methyl-1,2,3,4-tetrahydronaphthalen-1-one)
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